Cas no 677310-03-1 (<br>(E)-5-(4-fluorophenyl)-4-((2-methylbenzylidene)amino)-4H-1,2,4-triazole-3-t hiol)

• Product Name: <br>(E)-5-(4-fluorophenyl)-4-((2-methylbenzylidene)amino)-4H-1,2,4-triazole-3-t hiol
• CAS No: 677310-03-1
• MF: C₁₆H₁₃FN₄S
• MW: 312.364624738693
• CID: 3051407
• PubChem ID: 6887837
• Update Time: 2025-04-21

<br>(E)-5-(4-fluorophenyl)-4-((2-methylbenzylidene)amino)-4H-1,2,4-triazole-3-t hiol Chemical and Physical Properties

Names and Identifiers

• <br>(E)-5-(4-fluorophenyl)-4-((2-methylbenzylidene)amino)-4H-1,2,4-triazole-3-t hiol
• 5-(4-Fluorophenyl)-4-((2-methylbenzylidene)amino)-4H-1,2,4-triazole-3-thiol
• STK581873
• 644-164-7
• AKOS005505607
• 677310-03-1
• AKOS024320253
• 5-(4-fluorophenyl)-4-{[(E)-(2-methylphenyl)methylidene]amino}-2,4-dihydro-3H-1,2,4-triazole-3-thione

• Inchi： 1S/C16H13FN4S/c1-11-4-2-3-5-13(11)10-18-21-15(19-20-16(21)22)12-6-8-14(17)9-7-12/h2-10H,1H3,(H,20,22)/b18-10+
• InChI Key： XXABXCHQMKETDH-VCHYOVAHSA-N
• SMILES： S=C1NN=C(C2C=CC(=CC=2)F)N1/N=C/C1C=CC=CC=1C

Computed Properties

• Exact Mass: 312.08449577Da
• Monoisotopic Mass: 312.08449577Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.1Ų